Cas no 3993-80-4 (4-chloro-5-iodopyrimidin-2-amine)

• Product Name: 4-chloro-5-iodopyrimidin-2-amine
• CAS No: 3993-80-4
• MF: C₄H₃ClIN₃
• MW: 255.444191217422
• MDL: MFCD20492490
• CID: 3163565
• PubChem ID: 58299952
• Update Time: 2025-04-21

4-chloro-5-iodopyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-iodo-pyrimidin-2-ylamine
• 4-chloro-5-iodopyrimidin-2-amine
• P12784
• KCXIFTFXSFQXPW-UHFFFAOYSA-N
• 5-Iodo-4-chloropyrimidin-2-amine
• 4-Chloro-5-iodo-2-pyrimidinamine
• AKOS025403794
• 3993-80-4
• EN300-2925392
• SB11831
• SCHEMBL12556611
• AS-51489
• CS-0050912
• DB-426422
• MFCD20492490
• DAA99380

• MDL： MFCD20492490
• Inchi： 1S/C4H3ClIN3/c5-3-2(6)1-8-4(7)9-3/h1H,(H2,7,8,9)
• InChI Key： KCXIFTFXSFQXPW-UHFFFAOYSA-N
• SMILES： IC1C=NC(N)=NC=1Cl

Computed Properties

• Exact Mass: 254.906
• Monoisotopic Mass: 254.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 2.3±0.1 g/cm3
• Boiling Point: 400.9±48.0 °C at 760 mmHg
• Flash Point: 196.3±29.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-chloro-5-iodopyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)